(E)-3-(furan-2-yl)-1-(2-(4-methoxyphenyl)thiazolidin-3-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-[2-(4-methoxyphenyl)-1,3-thiazolidin-3-yl]prop-2-en-1-one
• InChI: InChI=1S/C17H17NO3S/c1-20-14-6-4-13(5-7-14)17-18(10-12-22-17)16(19)9-8-15-3-2-11-21-15/h2-9,11,17H,10,12H2,1H3/b9-8+
• InChI Key: XUMNNVJWTBQKRF-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2N(CCS2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: COC1=CC=C(C=C1)C2N(CCS2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

(E)-3-(furan-2-yl)-1-(2-(4-methoxyphenyl)thiazolidin-3-yl)prop-2-en-1-one, also known as FMTP, is a synthetic compound that belongs to the thiazolidinone family. It has been extensively studied for its potential therapeutic applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Structural and Molecular Analysis

• The compound has been characterized in various studies, with a focus on its molecular structure and interactions. For example, a study conducted by (Rahmani et al., 2017) analyzed a related compound using X-ray powder diffraction and density functional theory (DFT) to understand its solid state molecular structure and packing.
• Another study by (Kapoor et al., 2011) explored the crystal structure of a similar molecule, examining the angles and interactions between different parts of the molecule.

Antimicrobial and Anticancer Activities

• The compound and its derivatives have been studied for their potential in antimicrobial and anticancer applications. For instance, (Başoğlu et al., 2013) synthesized derivatives showing antimicrobial activities against various microorganisms.
• (Kavitha et al., 2006) reported the synthesis of venlafaxine analogs including thiazolidin-4-ones, which displayed potent antimicrobial activity.
• The anticancer activity of similar compounds was explored by (Tumosienė et al., 2020), with findings indicating efficacy against certain cancer cell lines.

Photophysical Properties

• The impact of solvent polarity on the photophysical properties of related chalcone derivatives was investigated by (Kumari et al., 2017). This study provides insights into the behavior of such compounds in different environments.

Medicinal Chemistry and Drug Design

• The compound's derivatives have been used in the design of drugs for specific diseases. For example, (Rodríguez et al., 2017) developed a fluorescent probe based on a similar compound for in vivo biodistribution studies of a new anti-Chagas agent.

Antifibrotic and Anticancer Actions

• (Kaminskyy et al., 2016) synthesized amino(imino)thiazolidinone derivatives, evaluating their antifibrotic and anticancer activities.